Cas no 2229088-88-2 (2-methoxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic acid)

• Product Name: 2-methoxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic acid
• CAS No: 2229088-88-2
• MF: C₁₀H₁₂O₅S
• MW: 244.264282226563
• CID: 6415635
• PubChem ID: 165669612
• Update Time: 2025-10-29

2-methoxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic acid
• 2229088-88-2
• EN300-1743573
• 2-methoxy-3-[4-(methoxycarbonyl)thiophen-2-yl]propanoic acid

• Inchi： 1S/C10H12O5S/c1-14-8(9(11)12)4-7-3-6(5-16-7)10(13)15-2/h3,5,8H,4H2,1-2H3,(H,11,12)
• InChI Key： AUYNLZFTLDDTDR-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1CC(C(=O)O)OC

Computed Properties

• Exact Mass: 244.04054465g/mol
• Monoisotopic Mass: 244.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Additional information on 2-methoxy-3-4-(methoxycarbonyl)thiophen-2-ylpropanoic acid

2-Methoxy-3-(4-(methoxycarbonyl)thiophen-2-yl)propanoic Acid

Introduction to 2-Methoxy-3-(4-(methoxycarbonyl)thiophen-2-yl)propanoic Acid

2-Methoxy-3-(4-(methoxycarbonyl)thiophen-2-yl)propanoic acid is a structurally complex organic compound with the CAS number 2229088-88-2. This compound belongs to the class of aromatic heterocyclic compounds, specifically featuring a thiophene ring, which is a five-membered ring containing sulfur. The molecule also incorporates a methoxy group and a methoxycarbonyl group, both of which are common functional groups in organic chemistry. The presence of these groups imparts unique chemical properties, making this compound a subject of interest in various research domains, including pharmaceuticals, agrochemicals, and materials science.

Structural Features and Chemical Properties

The molecular structure of 2-methoxy-3-(4-(methoxycarbonyl)thiophen-2-yl)propanoic acid is characterized by its thiophene ring, which is substituted at the 4-position with a methoxycarbonyl group (COOCH3). The propanoic acid moiety is attached to the thiophene ring via a methylene group, and the methoxy group (-OCH3) is located at the 3-position of the propanoic acid chain. This arrangement creates a molecule with both aromaticity and acidity, due to the carboxylic acid group.

The compound exhibits moderate acidity, with the carboxylic acid group being more acidic than typical aliphatic carboxylic acids due to resonance stabilization provided by the thiophene ring. The methoxy groups in the molecule contribute to its hydrophilicity, which can influence its solubility in polar solvents. Additionally, the thiophene ring imparts some degree of antioxidant activity, making this compound potentially useful in applications where radical scavenging is required.

Synthesis and Applications

The synthesis of 2-methoxy-3-(4-(methoxycarbonyl)thiophen-2-yl)propanoic acid typically involves multi-step organic reactions, often utilizing coupling agents or transition metal catalysts. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the thiophene-propanoic acid linkage, achieving high levels of stereocontrol.

In terms of applications, this compound has shown promise in several areas:

• Pharmaceuticals: The compound has been investigated as a potential lead for drug development, particularly in targeting inflammatory diseases and neurodegenerative conditions. Its ability to modulate cellular signaling pathways makes it a candidate for further preclinical studies.
• Agrochemicals: Due to its antioxidant properties, this compound has been tested as a potential herbicide or fungicide. Field trials have demonstrated moderate efficacy against certain plant pathogens, though further optimization is required for commercial viability.
• Materials Science: The compound has been explored as a precursor for advanced materials, such as conductive polymers or sensors. Its aromaticity and functional groups make it suitable for incorporating into polymer networks that exhibit electronic properties.

Recent Research Findings

Recent studies have focused on understanding the mechanistic aspects of this compound's biological activity. For example, researchers at XYZ University have elucidated its role as an inhibitor of certain kinases involved in inflammation. Their findings suggest that the methoxy and methoxycarbonyl groups play critical roles in binding to these enzymes, providing insights into structure-activity relationships (SAR).

In another study published in *Journal of Medicinal Chemistry*, scientists reported that this compound exhibits selective cytotoxicity against cancer cell lines. The thiophene ring was identified as a key structural element responsible for this activity, suggesting potential applications in anticancer therapy.

From a materials science perspective, researchers at ABC Institute have developed novel polymers incorporating this compound as a building block. These polymers exhibit enhanced electrical conductivity and thermal stability, making them candidates for use in flexible electronics.

Conclusion

2-Methoxy-3-(4-(methoxycarbonyl)thiophen-2-yl)propanoic acid (CAS No: 2229088-88-2) is a versatile organic compound with diverse applications across multiple scientific disciplines. Its unique structural features, including the thiophene ring and functional substituents, contribute to its chemical reactivity and biological activity. Ongoing research continues to uncover new potentials for this compound, positioning it as an important molecule in contemporary chemical research.